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Compound of Interest

Compound Name: 1,2-Diphenylethane-D14

Cat. No.: B1357025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of 1,2-
Diphenylethane-D14, a common deuterated internal standard used in quantitative analysis by

gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS).

Introduction
1,2-Diphenylethane-D14 is the deuterated analog of 1,2-Diphenylethane. Due to its similar

physicochemical properties to the parent compound and its distinct mass spectrometric

signature, it is an ideal internal standard for correcting for variations in sample preparation,

injection volume, and instrument response. Accurate preparation of stock solutions is the first

critical step in achieving reliable and reproducible quantitative results.

Physicochemical Data
A summary of the key properties of 1,2-Diphenylethane-D14 is presented in the table below.
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Property Value

Chemical Name 1,2-Diphenylethane-D14

Synonyms Bibenzyl-D14, Dibenzyl-D14

CAS Number 94371-89-8[1]

Molecular Formula C₁₄D₁₄

Molecular Weight 196.35 g/mol [1]

Appearance White to off-white solid

Isotopic Enrichment ≥98 atom % D[1]

Solubility and Storage
Proper solvent selection and storage are crucial for maintaining the integrity and stability of the

1,2-Diphenylethane-D14 stock solution.

Solvent Solubility

Methanol Soluble

Acetone Soluble[2]

Dichloromethane Soluble[2]

Chloroform Soluble

Ether Soluble

Water Insoluble

Storage Conditions:

Neat (Solid): Store at -20°C for long-term stability.

Stock Solution: Store in a tightly sealed, light-resistant container at -20°C or lower. For

frequent use, aliquoting into smaller volumes is recommended to avoid repeated freeze-thaw

cycles.
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Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL primary stock solution of 1,2-
Diphenylethane-D14.

Materials and Equipment:

1,2-Diphenylethane-D14 (neat solid)

High-purity solvent (e.g., Methanol, HPLC grade or higher)

Calibrated analytical balance (readable to at least 0.1 mg)

10 mL Class A volumetric flask

Spatula

Weighing paper or boat

Glass Pasteur pipette or syringe

Vortex mixer

Ultrasonic bath

Amber glass vial with a PTFE-lined cap for storage

Procedure:

Equilibration: Allow the container of 1,2-Diphenylethane-D14 to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh approximately 10 mg of 1,2-Diphenylethane-D14 onto a tared

weighing paper or boat. Record the exact weight.

Transfer: Carefully transfer the weighed solid into the 10 mL Class A volumetric flask.
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Dissolution: Add a small amount of the chosen solvent (e.g., methanol, approximately 5 mL)

to the volumetric flask. Gently swirl the flask to dissolve the solid. If necessary, use a vortex

mixer and/or an ultrasonic bath to ensure complete dissolution.

Dilution to Volume: Once the solid is completely dissolved, add the solvent dropwise until the

bottom of the meniscus reaches the calibration mark on the neck of the volumetric flask.

Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap. The

label should include the compound name, concentration, solvent, preparation date, and the

preparer's initials. Store the solution at -20°C.

Preparation of Working Solutions
Working solutions are typically prepared by serial dilution of the primary stock solution. The

final concentration of the internal standard in the analytical sample should be optimized based

on the specific analytical method and instrument sensitivity. A common working concentration

for internal standards is in the range of 1-10 µg/mL.

Example: Preparation of a 10 µg/mL Working Solution

Allow the 1 mg/mL primary stock solution to equilibrate to room temperature.

Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL Class A volumetric flask.

Dilute to the mark with the appropriate solvent.

Cap and invert the flask multiple times to ensure homogeneity.

Transfer to a labeled vial for use.

Diagrams
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Workflow for Preparing 1,2-Diphenylethane-D14 Stock Solution

Preparation Steps

Start

Equilibrate Neat Compound
to Room Temperature

Accurately Weigh
~10 mg of Compound

Transfer to
10 mL Volumetric Flask

Add ~5 mL Solvent
& Dissolve

Dilute to Volume
with Solvent

Cap and Invert
15-20 Times

Transfer to Labeled Vial
& Store at -20°C

End
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Serial Dilution from Stock to Working Solution

Dilution Process

Primary Stock Solution
(1 mg/mL)

Intermediate Dilution
(e.g., 100 µg/mL)

1:10 Dilution

Working Solution
(e.g., 10 µg/mL)

1:10 Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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